Cas no 21907-50-6 (Cesium trifluoroacetate)

• Product Name: Cesium trifluoroacetate
• CAS No: 21907-50-6
• MF: C₂CsF₃O₂
• MW: 245.920867919922
• MDL: MFCD00051304
• CID: 88300
• PubChem ID: 23689558
• Update Time: 2025-11-01

Cesium trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Cesium trifluoroacetate
• cesium,2,2,2-trifluoroacetate
• caesio 2,2,2-trifluoroacetate
• Caesium trifluoroacetate
• Caesiumtrifluoracetat
• CESIUM TRIFLUOROACETATE SOLUTION
• CsTFA
• CsTFA,Trifluoroacetic acid cesium salt
• trifluoroacetate cesium
• trifluoroacetic acid caesium salt
• Trifluoroacetic acid cesium salt
• Aceticacid, trifluoro-, cesium salt (8CI,9CI)
• RJYSYRSELCQCSO-UHFFFAOYSA-M
• MFCD00051304
• cesium;2, 2, 2-trifluoroacetate
• 21907-50-6
• Q55572210
• Caesium trifluoroacetate 99.99%
• cesium;2,2,2-trifluoroacetate
• J-014349
• AKOS015915983
• F81750
• SCHEMBL182114
• cesium 2,2,2-tris(fluoranyl)ethanoate
• cesium 2,2,2-trifluoroacetate
• CESIUMTRIFLUOROACETATE
• DTXSID10635640
• ?CESIUM TRIFLUOROACETATE
• A815750
• DB-230061
• Acetic acid, trifluoro-, cesium salt (8CI,9CI)

• MDL： MFCD00051304
• Inchi： 1S/C2HF3O2.Cs/c3-2(4,5)1(6)7;/h(H,6,7);/q;+1/p-1
• InChI Key： RJYSYRSELCQCSO-UHFFFAOYSA-M
• SMILES： [Cs+].FC(C(=O)[O-])(F)F

Computed Properties

• Exact Mass: 245.89000
• Monoisotopic Mass: 245.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 87.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 2.00 g/mL at 20 °C
• Melting Point: 114-116 °C(lit.)
• Boiling Point: 72.2°Cat760mmHg
• Flash Point: °C
• PH: 5.0-6.0 ( in neat)
• Solubility: H2O: 2 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water (2 M, clear, colorless) at 20°C. Soluble in organic solvents.
• PSA: 40.13000
• LogP: -0.70140
• Vapor Pressure: No data available

Cesium trifluoroacetate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R36/37/38
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Cesium trifluoroacetate

Recent Advances in the Application of Cesium Trifluoroacetate (21907-50-6) in Chemical Biology and Pharmaceutical Research

Cesium trifluoroacetate (CAS: 21907-50-6) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique properties, including high solubility in organic solvents and its role as a cesium ion source. Recent studies have highlighted its applications in peptide synthesis, catalysis, and as a precursor for advanced materials. This research brief synthesizes the latest findings to provide a comprehensive overview of its utility and potential in the field.

One of the most significant advancements involves the use of cesium trifluoroacetate in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy in facilitating the cleavage of peptides from resin supports, offering advantages such as reduced side reactions and improved yields. A 2023 study published in the Journal of Peptide Science reported that cesium trifluoroacetate outperformed traditional reagents like trifluoroacetic acid (TFA) in preserving the integrity of sensitive amino acid residues, making it particularly valuable for synthesizing complex peptides with therapeutic potential.

In the realm of catalysis, cesium trifluoroacetate has been explored as a promoter in C–H activation reactions. A recent publication in Organic Letters (2024) detailed its role in enabling the direct functionalization of inert C–H bonds under mild conditions, expanding the toolkit for constructing bioactive molecules. The study attributed this reactivity to the synergistic effects of cesium ions and trifluoroacetate ligands, which stabilize transition states and enhance reaction selectivity.

Beyond synthetic chemistry, cesium trifluoroacetate has found applications in material science, particularly in the preparation of perovskite precursors for optoelectronic devices. A 2023 Nature Materials article highlighted its use in stabilizing cesium-containing precursors, leading to improved film morphology and device performance in solar cells. This interdisciplinary approach underscores the compound's potential to bridge gaps between chemical synthesis and functional material design.

Despite these promising developments, challenges remain in optimizing the handling and storage of cesium trifluoroacetate due to its hygroscopic nature. Future research directions may focus on derivatization strategies to enhance its stability or explore novel applications in drug delivery systems, leveraging its compatibility with biomolecules. Collectively, these studies position cesium trifluoroacetate as a critical reagent for advancing both fundamental research and industrial applications in the chemical and pharmaceutical sciences.